Cas no 1553927-52-8 (1-(1-methyl-1H-imidazol-5-yl)prop-2-en-1-one)

1-(1-Methyl-1H-imidazol-5-yl)prop-2-en-1-one is a versatile intermediate in organic synthesis, characterized by its reactive α,β-unsaturated ketone functionality and imidazole heterocycle. The compound’s structural features enable its use in Michael additions, cycloadditions, and other nucleophilic reactions, making it valuable for constructing complex heterocyclic frameworks. The 1-methylimidazole moiety enhances solubility in polar solvents and may impart biological relevance, suggesting potential applications in medicinal chemistry. Its stability under standard conditions and compatibility with diverse reaction conditions further underscore its utility as a building block for pharmaceuticals, agrochemicals, and functional materials. Careful handling is advised due to its potential reactivity as an enone.
1-(1-methyl-1H-imidazol-5-yl)prop-2-en-1-one structure
1553927-52-8 structure
Product Name:1-(1-methyl-1H-imidazol-5-yl)prop-2-en-1-one
CAS No:1553927-52-8
MF:C7H8N2O
MW:136.15122127533
CID:6421358
PubChem ID:82896027
Update Time:2025-10-20

1-(1-methyl-1H-imidazol-5-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(1-methyl-1H-imidazol-5-yl)prop-2-en-1-one
    • SCHEMBL15594049
    • 1553927-52-8
    • AKOS021215155
    • EN300-1230190
    • Inchi: 1S/C7H8N2O/c1-3-7(10)6-4-8-5-9(6)2/h3-5H,1H2,2H3
    • InChI Key: YCBBRXBMKSZEMI-UHFFFAOYSA-N
    • SMILES: O=C(C=C)C1=CN=CN1C

Computed Properties

  • Exact Mass: 136.063662883g/mol
  • Monoisotopic Mass: 136.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 34.9Ų

1-(1-methyl-1H-imidazol-5-yl)prop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1230190-0.05g
1-(1-methyl-1H-imidazol-5-yl)prop-2-en-1-one
1553927-52-8
0.05g
$1188.0 2023-06-08
Enamine
EN300-1230190-0.1g
1-(1-methyl-1H-imidazol-5-yl)prop-2-en-1-one
1553927-52-8
0.1g
$1244.0 2023-06-08
Enamine
EN300-1230190-0.25g
1-(1-methyl-1H-imidazol-5-yl)prop-2-en-1-one
1553927-52-8
0.25g
$1300.0 2023-06-08
Enamine
EN300-1230190-0.5g
1-(1-methyl-1H-imidazol-5-yl)prop-2-en-1-one
1553927-52-8
0.5g
$1357.0 2023-06-08
Enamine
EN300-1230190-1.0g
1-(1-methyl-1H-imidazol-5-yl)prop-2-en-1-one
1553927-52-8
1g
$1414.0 2023-06-08
Enamine
EN300-1230190-2.5g
1-(1-methyl-1H-imidazol-5-yl)prop-2-en-1-one
1553927-52-8
2.5g
$2771.0 2023-06-08
Enamine
EN300-1230190-5.0g
1-(1-methyl-1H-imidazol-5-yl)prop-2-en-1-one
1553927-52-8
5g
$4102.0 2023-06-08
Enamine
EN300-1230190-10.0g
1-(1-methyl-1H-imidazol-5-yl)prop-2-en-1-one
1553927-52-8
10g
$6082.0 2023-06-08
Enamine
EN300-1230190-50mg
1-(1-methyl-1H-imidazol-5-yl)prop-2-en-1-one
1553927-52-8
50mg
$888.0 2023-10-02
Enamine
EN300-1230190-100mg
1-(1-methyl-1H-imidazol-5-yl)prop-2-en-1-one
1553927-52-8
100mg
$930.0 2023-10-02

Additional information on 1-(1-methyl-1H-imidazol-5-yl)prop-2-en-1-one

Exploring the Properties and Applications of 1-(1-Methyl-1H-imidazol-5-yl)prop-2-en-1-one (CAS No. 1553927-52-8)

Introduction to 1-(1-Methyl-1H-imidazol-5-Yl)Prop-2-en-1-one

Chemistry enthusiasts and researchers have long been fascinated by the intricate structures and versatile applications of heterocyclic compounds. Among these, imidazolium-based compounds have garnered significant attention due to their unique chemical properties and wide-ranging applications in fields such as catalysis, material science, and drug discovery. One such compound that has recently emerged as a subject of interest is 1-(1-methyl-1H-imidazol-5-Yl)prop-2-en-one, identified by the CAS registry number CAS No. 1553927. This compound, with its distinctive structure, has shown promise in various chemical reactions and industrial processes.

Chemical Structure and Properties

The molecular structure of 1-(1-methylimidazolium)-propenone is characterized by a conjugated system that includes an imidazole ring and a ketone group. The imidazole moiety, a five-membered ring with two nitrogen atoms, contributes to the compound's aromaticity and stability. The presence of the methyl group at position 1 of the imidazole ring further enhances its chemical reactivity and selectivity in various reactions.

Applications in Organic Synthesis

In organic synthesis, this compound has proven to be an effective building block for constructing complex molecules. Its ability to undergo nucleophilic additions, cycloadditions, and other pericyclic reactions makes it a valuable reagent in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. Recent studies have highlighted its role in enantioselective synthesis, where it serves as a chiral auxiliary or catalyst.

Recent Research Findings

The latest research on this compound has focused on its potential as a catalyst in asymmetric catalysis. Scientists have demonstrated that when combined with specific ligands, it can facilitate the formation of chiral centers with high enantioselectivity. This advancement opens new avenues for producing optically active compounds required in drug development.

Sustainability Considerations

In line with the global push towards sustainable chemistry, researchers are exploring green synthesis methods for this compound. By utilizing renewable feedstocks and energy-efficient reaction conditions, they aim to reduce the environmental footprint associated with its production.

Future Prospects

The future of this compound looks promising as ongoing research continues to uncover new applications across diverse fields. Its integration into advanced materials science could lead to innovations in polymer chemistry and nanotechnology.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.